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Compound of Interest

Compound Name: N-(4-aminophenyl)benzamide

CAS No.: 1586658-97-0

Cat. No.: B6239125

Get Quote

Chemical Identification & Isomer Criticality
CRITICAL WARNING: Do not confuse N-(4-aminophenyl)benzamide with its isomer 4-

aminobenzamide. The disposal profiles differ due to the aniline moiety's reactivity in the former.

[1] Verify your container against the data below before proceeding.

Feature Target Chemical
Common Isomer (Do Not
Confuse)

Chemical Name N-(4-aminophenyl)benzamide 4-Aminobenzamide

Synonym 4'-Aminobenzanilide p-Aminobenzamide

Structure Ph-CO-NH-Ph-NH₂ H₂N-Ph-CO-NH₂

CAS No. 17625-83-1 (or 16091-26-2) 2835-68-9

Primary Hazard
Skin/Eye Irritant, Acute Tox

(Oral)
Irritant
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Hazard Profile & Risk Assessment
Before initiating disposal, you must acknowledge the specific risks associated with the aniline

functional group present in this molecule.[1] Aromatic amines can oxidize or form diazonium

salts if improperly mixed with acids or nitrites in waste streams.[1]

GHS Classification (29 CFR 1910.1200 / CLP)
Hazard Class Code Description

Operational
Implication

Acute Toxicity H302 Harmful if swallowed

Zero-tolerance for

open-bench handling;

use powder hoods.[1]

Skin Irritation H315 Causes skin irritation
Double-gloving

(Nitrile) required.[1]

Eye Irritation H319
Causes serious eye

irritation

Chemical splash

goggles are

mandatory.[1]

STOT-SE H335
May cause respiratory

irritation

Do not dispose of via

trash/dust bins.[1]

Toxicological Insight: Like many aniline derivatives, this compound has the potential to induce

methemoglobinemia upon significant exposure.[1] Absorption through skin is a valid vector.[1]

Disposal Workflow Logic
The disposal strategy relies on High-Temperature Incineration equipped with a scrubber.

Because the molecule contains Nitrogen (

), incineration will generate Nitrogen Oxides (

).[1] Standard lab waste streams must be segregated to ensure the receiving facility handles
this off-gas correctly.[1]

Decision Matrix: Waste Segregation
The following diagram outlines the decision logic for segregating this specific chemical.
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Figure 1: Segregation logic flow for N-(4-aminophenyl)benzamide to ensure compliance with

RCRA/REACH incineration standards.[1]

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Excess Reagent)
Applicability: Expired bottles, spilled powder, or excess synthesis yield.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b6239125/docs?utm_src=pdf-body-img#operational-disposal-protocol-n-4-aminophenyl-benzamide
https://www.benchchem.com/product/b6239125/docs?utm_src=pdf-body#operational-disposal-protocol-n-4-aminophenyl-benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/87196
https://pubchem.ncbi.nlm.nih.gov/compound/87196
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6239125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Setup: Wear Nitrile gloves (minimum 0.11mm thickness), lab coat, and safety goggles.

[1] Use a NIOSH N95 mask if working outside a fume hood.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk during transport.[1]

Transfer:

Place the original container inside the waste jar if it is <500g.[1]

If loose powder, carefully transfer using a chemically inert scoop.[1] Do not generate dust.

[1][2][3][4][5][6][7]

Labeling:

Primary Constituent: "N-(4-aminophenyl)benzamide"[1][8]

Hazard Checkbox: "Toxic" and "Irritant".[1]

Crucial: Add a note "Contains Aromatic Amine" (Alerts waste handlers to potential

generation).[1]

Storage: Screw cap tightly. Store in the "Solid Organic Waste" satellite accumulation area.[1]

Scenario B: Liquid Waste (Reaction Mixtures)
Applicability: Compound dissolved in Methanol, DCM, or Ethyl Acetate.[1]

Solvent Compatibility Check:

If dissolved in Dichloromethane (DCM) or Chloroform

Halogenated Waste Stream.[1]

If dissolved in Methanol, Ethanol, Acetone, Ethyl Acetate

Non-Halogenated Organic Waste Stream.[1]
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The "Piranha" Warning: Never mix this waste with strong oxidizing acids (Nitric/Sulfuric) or

Peroxides.[1] The aniline group can oxidize exothermically.[1]

Pouring: Use a funnel to prevent drips. Wipe the funnel with a Kimwipe immediately after

use.[1]

Rinsing: Triple rinse the empty reaction vessel with the primary solvent.[1] Add rinsate to the

same waste container.

Scenario C: Spill Cleanup (Dry Powder)
Isolate: Demarcate the area.[1]

Dampen: Cover the powder with a paper towel dampened with water (not solvent) to prevent

dust aerosolization.[1]

Sweep: Scoop up the damp towel and powder.[1]

Disposal: Place in a clear plastic bag, seal it, place that bag inside a second bag (double

containment), and tag as Hazardous Solid Waste.

Regulatory & Compliance Notes
US RCRA: This compound is generally not P-listed or U-listed specifically by name, but it

must be characterized by the generator (you) as hazardous based on toxicity (D000

characteristics if ignitable/reactive, though usually classified by "Process Knowledge" as

toxic organic waste).[1]

Sewer Ban: Under no circumstances should this compound be poured down the drain.[1][2]

It is toxic to aquatic life and difficult for municipal water treatment plants to degrade due to

the stable amide bond and aromatic rings.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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